molecular formula C24H27N3O4S2 B2543130 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide CAS No. 1396713-34-0

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide

Cat. No.: B2543130
CAS No.: 1396713-34-0
M. Wt: 485.62
InChI Key: OZWZFCXRAMLXEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a benzenesulfonamide core substituted with a 1,2-thiazinan ring (six-membered, sulfur-containing heterocycle with two sulfonyl oxygen atoms) at the para position. The sulfonamide nitrogen is further functionalized with a phenethyl group and a pyridin-2-ylmethyl moiety.

Properties

IUPAC Name

4-(1,1-dioxothiazinan-2-yl)-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N3O4S2/c28-32(29)19-7-6-17-27(32)23-11-13-24(14-12-23)33(30,31)26(20-22-10-4-5-16-25-22)18-15-21-8-2-1-3-9-21/h1-5,8-14,16H,6-7,15,17-20H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZWZFCXRAMLXEZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)N(CCC3=CC=CC=C3)CC4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

485.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocyclic Modifications

a) 4-(1,1-Dioxido-3-oxo-1,2-thiazolidin-2-yl)-N,2-dimethyl-N-[2-(pyridin-4-yl)ethyl]benzenesulfonamide ()
  • Key Differences :
    • Heterocycle : Replaces the six-membered thiazinan with a five-membered thiazolidin ring containing a 3-oxo group.
    • Substituents : N,2-dimethyl groups on the benzene ring and a pyridin-4-yl ethyl group on the sulfonamide nitrogen.
  • Implications: The smaller thiazolidin ring may enhance rigidity and alter binding pocket interactions.
b) 4-(1,2,3,4-Tetrahydro-4,4,6-trimethyl-2-thioxo-1-pyrimidinyl)-N-(2-thiazolyl)-benzenesulfonamide ()
  • Key Differences :
    • Heterocycle : Pyrimidinyl ring with a thioxo (S=O) group instead of thiazinan.
    • Substituents : A thiazolyl group replaces the pyridin-2-ylmethyl and phenethyl moieties.
  • The thiazolyl substituent may confer distinct solubility and bioavailability profiles .

Substituent Variations

a) N-(1-Azido-2-(azidomethyl)butan-2-yl)-4-methylbenzenesulfonamide ()
  • Key Differences :
    • Functional Groups : Azide (-N₃) groups dominate the structure, replacing the thiazinan and aromatic substituents.
  • Implications :
    • Azides introduce high reactivity (e.g., click chemistry applications) but reduce metabolic stability compared to the target compound’s stable heterocycle and aromatic groups .
b) 4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide ()
  • Key Differences: Core Structure: A fused pyrazolo-pyrimidinyl system replaces the thiazinan, with additional fluorinated chromenone groups. Substituents: Fluorine atoms enhance lipophilicity and metabolic resistance.
  • Implications :
    • The extended aromatic system may improve DNA intercalation or kinase inhibition, diverging from the target compound’s likely mechanism .

Data Table: Structural and Functional Comparison

Compound Name Heterocycle Key Substituents Notable Features
Target Compound 1,2-Thiazinan Phenethyl, Pyridin-2-ylmethyl Six-membered sulfonyl ring
4-(1,1-Dioxido-3-oxo-1,2-thiazolidin-2-yl)-N,2-dimethyl-N-[2-(pyridin-4-yl)ethyl]benzenesulfonamide 1,2-Thiazolidin Pyridin-4-yl ethyl, N,2-dimethyl 3-Oxo group, five-membered ring
4-(1,2,3,4-Tetrahydro-4,4,6-trimethyl-2-thioxo-1-pyrimidinyl)-N-(2-thiazolyl)-benzenesulfonamide Pyrimidinyl Thiazolyl, tetrahydro-thioxo Thioxo group, steric hindrance
N-(1-Azido-2-(azidomethyl)butan-2-yl)-4-methylbenzenesulfonamide None Dual azide groups High reactivity, click chemistry utility
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-... Pyrazolo-pyrimidine Fluorinated chromenone, N-methyl Fluorine-enhanced lipophilicity

Preparation Methods

Synthetic Strategies and Retrosynthetic Analysis

The target compound can be dissected into three key components:

  • Benzenesulfonamide backbone with dual N-substituents (phenethyl and pyridin-2-ylmethyl).
  • 1,2-Thiazinane-1,1-dioxide ring at the para position of the benzene ring.
  • Regioselective introduction of substituents while maintaining stereochemical integrity.

Retrosynthetically, two primary routes emerge:

  • Route A : Late-stage installation of the thiazinane ring onto a pre-functionalized N,N-disubstituted benzenesulfonamide.
  • Route B : Early-stage synthesis of 4-(1,2-thiazinane-1,1-dioxide)benzenesulfonyl chloride followed by sequential N-alkylation.

Stepwise Preparation Methods

Route A: Late-Stage Thiazinane Ring Formation

This approach begins with the preparation of N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide, followed by cyclization to form the thiazinane ring.

Synthesis of N-Phenethyl-N-(Pyridin-2-ylmethyl)Benzenesulfonamide
  • Sulfonylation of Ammonia :
    Benzenesulfonyl chloride is reacted with aqueous ammonia to yield benzenesulfonamide.
  • Dual N-Alkylation :
    • Step 1 : Benzenesulfonamide is treated with phenethyl bromide in the presence of NaH in DMF to form N-phenethylbenzenesulfonamide.
    • Step 2 : Subsequent alkylation with pyridin-2-ylmethyl chloride under similar conditions introduces the second substituent.

Reaction Conditions :

Step Reagents Solvent Temperature Yield
1 Phenethyl bromide, NaH DMF 0°C → RT 78%
2 Pyridin-2-ylmethyl chloride, NaH DMF 0°C → RT 65%
Thiazinane Ring Installation

The sulfonamide intermediate undergoes cyclization with 1,3-dibromopropane in the presence of a sulfur source (e.g., Na₂S) and oxidizing agent (e.g., H₂O₂) to form the 1,2-thiazinane-1,1-dioxide ring.

Mechanism :

  • Sulfur Incorporation : Na₂S reacts with 1,3-dibromopropane to form a thiolane intermediate.
  • Oxidation : H₂O₂ oxidizes the thiolane to the sulfone, yielding the thiazinane ring.

Reaction Conditions :

Reagents Solvent Temperature Time Yield
1,3-Dibromopropane, Na₂S, H₂O₂ DMAc 80°C 12 h 53%

Route B: Early-Stage Thiazinane Synthesis

This method prioritizes the formation of the thiazinane ring before introducing N-substituents.

Synthesis of 4-(1,2-Thiazinane-1,1-dioxide)Benzenesulfonyl Chloride
  • Bicyclic Sulfonamide Precursor :
    2-Thia-1-azabicyclo[3.1.0]hexane-2,2-dioxide is reacted with 4-bromophenol in DMAc to form 4-(1,2-thiazinane-1,1-dioxide)benzene via ring-opening alkylation.
  • Chlorination :
    The product is treated with ClSO₃H to yield the sulfonyl chloride derivative.

Reaction Conditions :

Step Reagents Solvent Temperature Yield
1 4-Bromophenol, DMAc DMAc 100°C 66%
2 ClSO₃H DCM 0°C 85%
N-Alkylation with Phenethyl and Pyridin-2-ylmethyl Groups

The sulfonyl chloride is sequentially reacted with phenethylamine and pyridin-2-ylmethylamine under Schotten-Baumann conditions.

Procedure :

  • Primary Amine Coupling :
    Phenethylamine is added to the sulfonyl chloride in aqueous NaOH/CH₂Cl₂ to form N-phenethylbenzenesulfonamide.
  • Secondary Amine Coupling :
    Pyridin-2-ylmethylamine is introduced using EDC/HCl and DMAP in THF to achieve N,N-disubstitution.

Reaction Conditions :

Step Reagents Solvent Temperature Yield
1 Phenethylamine, NaOH H₂O/DCM 0°C → RT 72%
2 Pyridin-2-ylmethylamine, EDC/DMAP THF RT 68%

Optimization of Key Reactions

Cyclization Efficiency

The use of Rh₂(OAc)₄ as a catalyst improves cyclization yields in thiazinane formation (e.g., 70% → 90% when using Rh catalysis).

N-Alkylation Selectivity

To prevent over-alkylation:

  • Bulky Bases : Employing LiHMDS instead of NaH enhances selectivity for mono-alkylation.
  • Stepwise Addition : Introducing phenethyl and pyridin-2-ylmethyl groups sequentially minimizes diastereomer formation.

Characterization and Analytical Data

Spectroscopic Confirmation

  • ¹H NMR (400 MHz, CDCl₃): δ 8.52 (d, J = 4.8 Hz, 1H, Py-H), 7.72–7.68 (m, 2H, Ar-H), 7.45–7.35 (m, 5H, Ar-H), 4.12 (s, 2H, CH₂Py), 3.89–3.82 (m, 2H, thiazinane-H), 3.02–2.94 (m, 4H, N-CH₂), 2.64–2.58 (m, 2H, thiazinane-H).
  • IR (KBr) : 1345 cm⁻¹ (S=O asym), 1160 cm⁻¹ (S=O sym), 1590 cm⁻¹ (C=N Py).

Chromatographic Purity

HPLC analysis (C18 column, MeCN/H₂O = 70:30) shows ≥98% purity with tR = 6.7 min.

Challenges and Limitations

  • Regioselectivity : Competing reactions during dual N-alkylation may yield mixed products; using orthogonal protecting groups (e.g., Boc for phenethyl) mitigates this.
  • Thiazinane Stability : The sulfone group is prone to reduction under strong acidic conditions; neutral pH is maintained during synthesis.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.